Cas no 20486-27-5 (beta-D-Glucopyranoside, (1aR,1bS,2S,5aS,6S,6aS)-1a,1b,2,5a,6,6a-hexahydro-5a,6-dihydroxy-1a-methyloxireno(4,5)cyclopenta(1,2-C)pyran-2-yl)

• Product Name: beta-D-Glucopyranoside, (1aR,1bS,2S,5aS,6S,6aS)-1a,1b,2,5a,6,6a-hexahydro-5a,6-dihydroxy-1a-methyloxireno(4,5)cyclopenta(1,2-C)pyran-2-yl
• CAS No: 20486-27-5
• Molecular Formula: C₁₅H₂₂O₁₀
• Molecular Weight: 362.329185962677
• CID: 1080898
• PubChem ID: 21604824

beta-D-Glucopyranoside, (1aR,1bS,2S,5aS,6S,6aS)-1a,1b,2,5a,6,6a-hexahydro-5a,6-dihydroxy-1a-methyloxireno(4,5)cyclopenta(1,2-C)pyran-2-yl Properties

Names and Identifiers

• Procumbide
• 5F233693T3
• beta-D-Glucopyranoside, (1aR,1bS,2S,5aS,6S,6aS)-1a,1b,2,5a,6,6a-hexahydro-5a,6-dihydroxy-1a-methyloxireno(4,5)cyclopenta(1,2-C)pyran-2-yl
• Q27261947
• (2S,3R,4S,5S,6R)-2-[[(1aR,1bS,2S,5aS,6S,6aS)-5a,6-dihydroxy-1a-methyl-1b,2,6,6a-tetrahydrooxireno[1,2]cyclopenta[4,5-b]pyran-2-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• UNII-5F233693T3
• .BETA.-D-GLUCOPYRANOSIDE, (1AR,1BS,2S,5AS,6S,6AS)-1A,1B,2,5A,6,6A-HEXAHYDRO-5A,6-DIHYDROXY-1A-METHYLOXIRENO(4,5)CYCLOPENTA(1,2-C)PYRAN-2-YL
• SCHEMBL1424987
• CS-0017092
• 20486-27-5
• AKOS032948944
• (2S,3R,4S,5S,6R)-2-[[(1S,2R,4S,5S,6S,10S)-5,6-dihydroxy-2-methyl-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-10-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• FS-8614
• HY-N1543
• [(1S)-1,4A,5,6,7,7AALPHA-HEXAHYDRO-4AALPHA,5BETA-DIHYDROXY-7-METHYL-6ALPHA,7ALPHA-EPOXYCYCLOPENTA[C]PYRAN-1ALPHA-YL]BETA-D-GLUCOPYRANOSIDE

• InChIKey： UBAIOTDKPLIEDD-NTRJNKTHSA-N
• Inchi： 1S/C15H22O10/c1-14-9-13(22-3-2-15(9,21)10(20)11(14)25-14)24-12-8(19)7(18)6(17)5(4-16)23-12/h2-3,5-13,16-21H,4H2,1H3/t5-,6-,7+,8-,9-,10+,11+,12+,13+,14-,15+/m1/s1
• SMILES： O1[C@H](CO)[C@@H](O)[C@H](O)[C@@H](O)[C@@H]1O[C@H]1[C@]2([H])[C@@]3(C)O[C@H]3[C@H](O)[C@]2(O)C=CO1

Computed Properties

• Exact Mass: 362.12129689g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 3
• Monoisotopic Mass: 362.12129689g/mol
• Heavy Atom Count: 25
• Complexity: 571
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.2
• Topological Polar Surface Area: 162

Experimental Properties

• Boiling Point: 648.3±55.0 °C(Predicted)
• Vapor Pressure: 0.0±4.4 mmHg at 25°C
• Flash Point: 345.9±31.5 °C
• Color/Form: Powder
• pka: 11.88±0.70(Predicted)
• Density: 1.72±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds